4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid

• IUPAC Name: 4-imidazol-1-yl-1-[(2-methoxy-4-methylphenyl)methyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H23N3O3/c1-14-3-4-15(16(11-14)24-2)12-20-8-5-18(6-9-20,17(22)23)21-10-7-19-13-21/h3-4,7,10-11,13H,5-6,8-9,12H2,1-2H3,(H,22,23)
• InChI Key: VYNBQBCBQAXOKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCC(CC2)(C(=O)O)N3C=CN=C3)OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid is a chemical compound that has been the subject of scientific research due to its potential use in various fields, including medicine and pharmacology.

Mechanism of Action

The mechanism of action of 4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the inflammatory response. This, in turn, reduces inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been shown to have anti-cancer properties in vitro. Additionally, it has been shown to have a low toxicity profile, making it a potentially safe and effective treatment option.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid in lab experiments is its low toxicity profile, which makes it a potentially safe and effective treatment option. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid. One potential direction is to investigate its potential use in the treatment of various types of cancer, as it has shown promising results in vitro. Another potential direction is to investigate its potential use in the treatment of inflammatory and pain-related conditions in humans. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid involves a series of chemical reactions. One of the most common methods of synthesis is through the reaction of 2-methoxy-4-methylbenzyl chloride with piperidine in the presence of a base, followed by the reaction of the resulting compound with imidazole and a carboxylic acid. The product is then purified through various techniques such as recrystallization and chromatography.

Scientific Research Applications

4-(1H-imidazol-1-yl)-1-(2-methoxy-4-methylbenzyl)piperidine-4-carboxylic acid has been the subject of scientific research due to its potential applications in various fields. One of the most promising areas of research is in the field of medicine, where this compound has shown potential as an anti-inflammatory and analgesic agent. It has also been investigated for its potential use in the treatment of various types of cancer.